Cas no 2680770-01-6 (2-acetyl-8-oxa-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-acetyl-8-oxa-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2680770-01-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5649032
• PubChem ID: 165937211
• Update Time: 2025-10-29

2-acetyl-8-oxa-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-01-6
• 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• EN300-28274998
• 2-acetyl-8-oxa-2-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-8(13)12-6-9(10(14)15)11(7-12)2-4-16-5-3-11/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： OLJHZYHLXUWLSD-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CN(C(C)=O)CC2C(=O)O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-acetyl-8-oxa-2-azaspiro4.5decane-4-carboxylic acid

Comprehensive Overview of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680770-01-6)

2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680770-01-6) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic derivative combines an acetyl group, an oxa-aza ring system, and a carboxylic acid functionality, making it a versatile intermediate for drug discovery. Its molecular framework is particularly intriguing due to the presence of a spiro[4.5]decane core, which is known to enhance metabolic stability and bioavailability in bioactive molecules.

In recent years, the demand for spirocyclic compounds like 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid has surged, driven by their applications in designing CNS-targeting drugs and GPCR modulators. Researchers are increasingly exploring its potential as a scaffold for neuroprotective agents, given its ability to cross the blood-brain barrier. The compound's CAS No. 2680770-01-6 is frequently searched in academic databases, reflecting its relevance in fragment-based drug design and lead optimization studies.

The synthesis of 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation strategies. Its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, or peptide conjugates. This adaptability aligns with current trends in precision medicine, where tailored molecular structures are critical for targeting specific disease pathways. Notably, the compound's 8-oxa-2-aza heterocycle contributes to its hydrogen-bonding capacity, a feature highly valued in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2680770-01-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize waste and energy consumption, responding to the growing emphasis on environmentally friendly production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure the high purity of this compound, which is essential for preclinical research and API development.

Emerging studies suggest that 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid may play a role in addressing neurodegenerative disorders, a hot topic in biomedical research. Its spirocyclic architecture mimics natural product motifs, which are increasingly explored for their low toxicity profiles and high target specificity. These attributes make it a candidate for investigating Alzheimer's disease and Parkinson's disease mechanisms, areas where users frequently search for novel therapeutic approaches.

In summary, 2-acetyl-8-oxa-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680770-01-6) represents a compelling case study in modern drug development. Its structural complexity, synthetic versatility, and potential biological applications position it at the intersection of cutting-edge chemistry and translational medicine. As research progresses, this compound is likely to remain a focal point for innovations in small-molecule therapeutics and biopharmaceutical engineering.